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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B1668930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sudan Orange G-d5, a deuterated
analog of the synthetic azo dye Sudan Orange G. This document is intended for professionals
in research, analytical chemistry, and drug development who utilize stable isotope-labeled
compounds as internal standards for quantitative analysis. This guide covers the compound's
chemical and physical properties, proposed synthesis, and detailed experimental protocols for
its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Sudan Orange G is a synthetic, fat-soluble azo dye. Due to its potential carcinogenicity, its use
as a food additive is prohibited in many countries. Consequently, sensitive and accurate
analytical methods are required for its detection in various food matrices and environmental
samples. The use of a stable isotope-labeled internal standard, such as Sudan Orange G-d5,
is the gold standard for achieving precise and accurate quantification by mass spectrometry. By
incorporating five deuterium atoms, Sudan Orange G-d5 has a higher mass-to-charge ratio
than its unlabeled counterpart, allowing for its clear distinction in mass spectrometric analysis
while maintaining nearly identical chemical and physical properties.

Chemical and Physical Properties

The chemical and physical properties of Sudan Orange G and its deuterated analog, Sudan
Orange G-d5, are summarized in the tables below. These properties are crucial for developing
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analytical methods, including solvent selection for extraction and liquid chromatography.

Table 1: Chemical Properties of Sudan Orange G and Sudan Orange G-d5

Property Sudan Orange G Sudan Orange G-d5

Systematic Name 4-(phenylazo)resorcinol 4-(phenyl-d5-azo)resorcinol

2,4-Dihydroxyazobenzene,
Synonyms Deuterated Sudan Orange G
Solvent Orange 1

CAS Number 2051-85-6[1] Not available
Molecular Formula C12H10N202[1] C12HsDsN202[2]
Molecular Weight 214.22 g/mol [1] 219.25 g/mol [2]

Table 2: Physical Properties of Sudan Orange G

Property Value
Appearance Red-orange powder
Melting Point 143-146 °C
. Soluble in ethanol and ether; slightly soluble in
Solubility
water[3]
Storage Temperature Room temperature

Synthesis of Sudan Orange G-d5

A detailed, peer-reviewed synthesis protocol for Sudan Orange G-d5 is not readily available in
the public domain. However, based on the general synthesis of azo dyes and deuterated
aromatic compounds, a plausible synthetic route is proposed. The synthesis involves the
diazotization of aniline-d5 followed by an azo coupling reaction with resorcinol.

Proposed Synthetic Workflow
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Caption: Proposed synthesis of Sudan Orange G-d5.

Experimental Protocol (Proposed)

o Diazotization of Aniline-d5: Aniline-d5 is dissolved in a cold agueous solution of hydrochloric
acid. A chilled aqueous solution of sodium nitrite is then added dropwise while maintaining
the temperature at 0-5 °C. The reaction mixture is stirred for a short period to ensure the
complete formation of the benzenediazonium-d5 chloride salt.

e Azo Coupling: A solution of resorcinol in an aqueous sodium hydroxide solution is prepared
and cooled. The freshly prepared benzenediazonium-d5 chloride solution is then slowly
added to the resorcinol solution with vigorous stirring, while maintaining a low temperature.

 Purification: The resulting precipitate, Sudan Orange G-d5, is collected by filtration, washed
with water, and can be further purified by recrystallization from a suitable solvent such as
ethanol.

Analytical Applications
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Sudan Orange G-d5 is primarily used as an internal standard for the quantification of Sudan

Orange G in various matrices by LC-MS/MS. Its use helps to correct for variations in sample

preparation, injection volume, and matrix effects, thereby improving the accuracy and precision

of the analytical results.

LC-MS/MS Method for the Analysis of Sudan Dyes

The following is a representative experimental protocol for the analysis of Sudan dyes,

including Sudan Orange G, using Sudan Orange G-d5 as an internal standard. This protocol is

based on established methods for the analysis of Sudan dyes in food matrices.[4][5]

Table 3: LC-MS/MS Instrumentation and Conditions

Parameter

Condition

Liquid Chromatograph

UHPLC system

Column

C18 reversed-phase column (e.g., 2.1 x 100
mm, 1.8 um)

Mobile Phase A

Water with 0.1% formic acid

Mobile Phase B

Acetonitrile with 0.1% formic acid

A suitable gradient to separate the analytes of

Gradient )

interest
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5puL

Mass Spectrometer

Triple quadrupole mass spectrometer

lonization Source

Electrospray lonization (ESI), positive mode

Sample Preparation

A generic sample preparation workflow for the extraction of Sudan dyes from a solid food

matrix (e.g., chili powder) is outlined below.
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Caption: Analytical workflow for Sudan dye analysis.

Mass Spectrometry Parameters
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Multiple Reaction Monitoring (MRM) is typically used for the quantification of Sudan Orange G.
The precursor ion (the protonated molecule [M+H]*) is selected in the first quadrupole,
fragmented in the collision cell, and specific product ions are monitored in the third quadrupole.

Table 4: Proposed MRM Transitions for Sudan Orange G and Sudan Orange G-d5

Compound Precursor lon (m/z) Productlon1(m/z) Productlon 2 (m/z)
Sudan Orange G 215.1 93.1 122.1
Sudan Orange G-d5 220.1 98.1 122.1

Note: The MRM transitions for Sudan Orange G-d5 are predicted based on the fragmentation
pattern of Sudan Orange G. The product ion at m/z 98.1 corresponds to the deuterated phenyl
fragment, while the product ion at m/z 122.1 corresponds to the non-deuterated resorcinol
fragment.

Conclusion

Sudan Orange G-d5 is an essential tool for the accurate and reliable quantification of Sudan
Orange G in various samples. This technical guide provides a comprehensive overview of its
properties, a plausible synthesis route, and a detailed analytical workflow for its application in
LC-MS/MS. The use of Sudan Orange G-d5 as an internal standard is highly recommended
for any laboratory conducting quantitative analysis of this prohibited dye, ensuring data of the
highest quality and integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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